Cas no 12372-45-1 (potassium pentadecaoxodiplumbatepentaniobate(1-))

• Product Name: potassium pentadecaoxodiplumbatepentaniobate(1-)
• CAS No: 12372-45-1
• MF: KNb₅O₁₅Pb₂
• MW: 1158.02119541168
• CID: 1214803
• PubChem ID: 73357720
• Update Time: 2025-10-30

potassium pentadecaoxodiplumbatepentaniobate(1-) Chemical and Physical Properties

Names and Identifiers

• potassium pentadecaoxodiplumbatepentaniobate(1-)
• Lead potassium niobium oxide
• DINZFGTXCOWQIZ-UHFFFAOYSA-N
• EINECS 235-618-1
• 12372-45-1
• potassium;lead(2+);niobium(5+);oxygen(2-)

• MDL： MFCD00064646
• Inchi： 1S/K.5Nb.15O.2Pb/q+1;5*+5;15*-2;2*+2
• InChI Key： DINZFGTXCOWQIZ-UHFFFAOYSA-N
• SMILES： [Pb+2].[Pb+2].[Nb+5].[Nb+5].[Nb+5].[Nb+5].[Nb+5].[K+].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 1159.37260g/mol
• Monoisotopic Mass: 1159.37260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 23
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15Ų

Experimental Properties

• Melting Point: 1050℃

Additional information on potassium pentadecaoxodiplumbatepentaniobate(1-)

Introduction to Potassium Pentadecaoxodiplumbatepentaniobate(1-) and CAS No 12372-45-1

Compound with the chemical formula Potassium Pentadecaoxodiplumbatepentaniobate(1-) is a complex inorganic salt that has garnered significant attention in recent years due to its unique structural and chemical properties. This compound, identified by the CAS number CAS No 12372-45-1, belongs to a class of materials that exhibit fascinating characteristics, making it a subject of extensive research in various scientific disciplines. The detailed exploration of this compound not only sheds light on its intrinsic properties but also opens up new avenues for potential applications in fields such as catalysis, materials science, and pharmaceuticals.

The structural complexity of Potassium Pentadecaoxodiplumbatepentaniobate(1-) arises from its composition, which includes multiple metal ions and oxygen atoms arranged in a highly ordered structure. This intricate framework contributes to its remarkable stability and reactivity, making it an attractive candidate for various industrial and scientific applications. The presence of both lead and niobium ions in the compound's formula suggests a synergistic effect between these elements, which can be harnessed for specific chemical transformations.

In recent years, researchers have been particularly interested in the catalytic properties of Potassium Pentadecaoxodiplumbatepentaniobate(1-). Studies have shown that this compound can act as an effective catalyst in various organic reactions, including oxidation and reduction processes. The high surface area and porous structure of the material provide numerous active sites for chemical interactions, enhancing its catalytic efficiency. Furthermore, the compound's ability to withstand harsh reaction conditions makes it a reliable choice for industrial applications where durability is crucial.

The pharmaceutical industry has also shown interest in exploring the potential of Potassium Pentadecaoxodiplumbatepentaniobate(1-) as a therapeutic agent. Preliminary studies suggest that this compound may have antimicrobial properties, making it a promising candidate for developing new antibiotics or antifungal drugs. The unique chemical environment within the compound's structure could interact with biological targets in a way that disrupts microbial growth. However, further research is needed to fully understand its efficacy and safety profile before it can be considered for clinical use.

From a materials science perspective, the study of Potassium Pentadecaoxodiplumbatepentaniobate(1-) offers insights into the design of advanced materials with tailored properties. The compound's ability to form stable complexes with other molecules makes it a valuable tool for developing new materials with specific functionalities. For instance, researchers are exploring its use in creating sensors that can detect trace amounts of pollutants or gases. The high sensitivity and selectivity of these sensors could revolutionize environmental monitoring and industrial safety measures.

The synthesis of Potassium Pentadecaoxodiplumbatepentaniobate(1-) is a complex process that requires precise control over reaction conditions. Traditional synthetic methods often involve multiple steps and harsh reagents, which can limit scalability and increase costs. However, recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly approaches. These innovations not only improve the yield and purity of the compound but also reduce waste generation, aligning with global efforts to promote sustainable practices.

The application of computational methods has also played a crucial role in understanding the behavior of Potassium Pentadecaoxodiplumbatepentaniobate(1-). By using advanced modeling techniques, researchers can simulate the compound's structure and reactivity at the molecular level. This approach provides valuable insights into how the compound interacts with other substances and how its properties can be modified for specific applications. Such computational studies are essential for guiding experimental work and accelerating the discovery process.

In conclusion, Potassium Pentadecaoxodiplumbatepentaniobate(1-), identified by CAS No 12372-45-1, is a multifaceted compound with significant potential across various scientific fields. Its unique structural and chemical properties make it an attractive material for catalysis, pharmaceuticals, and advanced materials development. As research continues to uncover new aspects of this compound's behavior, its applications are likely to expand further, contributing to technological advancements and addressing global challenges.